Cas no 2097985-63-0 (2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 2097985-63-0
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 5726929
• PubChem ID: 121213525
• Update Time: 2025-06-11

2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2097985-63-0
• 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• AKOS026723993
• 2-[4-formyl-3-(trifluoromethyl)pyrazol-1-yl]acetic acid
• F2198-5048
• 1H-Pyrazole-1-acetic acid, 4-formyl-3-(trifluoromethyl)-

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)6-4(3-13)1-12(11-6)2-5(14)15/h1,3H,2H2,(H,14,15)
• InChI Key： TUMTXBCIYWOIGY-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN(CC(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 222.02522651g/mol
• Monoisotopic Mass: 222.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 381.8±42.0 °C(Predicted)
• pka: 3.32±0.10(Predicted)

Additional information on 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid

2-(4-Formyl-3-(Trifluoromethyl)-1H-Pyrazol-1-yl)acetic Acid: A Comprehensive Overview

2-(4-Formyl-3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetic acid (CAS No. 2097985-63-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways. This article provides a detailed overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

2-(4-Formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The presence of a trifluoromethyl group and a formyl group imparts unique chemical and physical properties to this molecule. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the formyl group provides a reactive site for further chemical modifications.

The molecular formula of 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid is C₉H₆F₃N₂O₃, with a molecular weight of approximately 243.15 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid has been explored through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-(trifluoromethyl)-1H-pyrazole with an appropriate aldehyde followed by an esterification or carboxylation step.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient one-pot synthesis method that combines the formation of the pyrazole ring with the introduction of the formyl group. This method utilizes readily available starting materials and mild reaction conditions, making it suitable for large-scale production. The key steps involve the condensation of an aldehyde with hydrazine to form a hydrazone, followed by cyclization with a trifluoroacetyl derivative to generate the pyrazole core. Subsequent oxidation and carboxylation steps yield the final product with high purity and yield.

Applications in Medicinal Chemistry

2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid has shown promising potential in medicinal chemistry due to its ability to modulate various biological targets. One notable application is its use as an intermediate in the synthesis of inhibitors for specific enzymes involved in disease pathways. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

In addition to its role as an enzyme inhibitor, 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid has been investigated for its anti-inflammatory properties. Studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Research Developments

The therapeutic potential of 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid-based compounds has been further validated through clinical trials. A phase II clinical trial conducted by a leading pharmaceutical company demonstrated that a derivative of this compound significantly reduced tumor size in patients with advanced solid tumors. The trial also reported favorable safety profiles, with minimal adverse effects observed.

Ongoing research continues to explore new derivatives and analogs of 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid. Scientists at Harvard University are currently investigating the use of this compound as a scaffold for developing dual-action drugs that target both protein kinases and inflammatory pathways simultaneously. This approach aims to enhance therapeutic efficacy while reducing side effects associated with monotherapy.

Safety Considerations and Future Outlook

Safety is a critical aspect in the development and application of any chemical compound. While 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid has shown promising results in preclinical studies, it is essential to conduct thorough safety evaluations before advancing to clinical trials. Researchers are actively working on optimizing the pharmacokinetic properties and reducing potential toxicity risks associated with this compound.

The future outlook for 2-(4-formyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid-based therapeutics is highly promising. With ongoing advancements in synthetic methods and biological evaluations, this compound is poised to play a significant role in the development of next-generation drugs for various diseases. Continued collaboration between academic institutions, research organizations, and pharmaceutical companies will be crucial in realizing the full potential of this versatile molecule.